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Compound of Interest

Compound Name: Z164597606

Cat. No.: B15139258 Get Quote

Technical Support Center: Z164597606
Issue Identification and Inability to Proceed

Our comprehensive search for "Z164597606" within scientific and biomedical databases has

not yielded any relevant information regarding a chemical compound, biological molecule, or

experimental protocol. The identifier "Z164597606" appears to correspond to a non-scientific

product, specifically an automotive part (1997 GMC Safari Auto Trans Servo Piston Spring).

Due to the absence of any discernible scientific context for "Z164597606," we are unable to

generate the requested technical support center content, including troubleshooting guides,

FAQs, data tables, experimental protocols, and signaling pathway diagrams. The creation of

accurate and relevant technical documentation is contingent upon the correct identification of

the subject matter.

We recommend verifying the identifier "Z164597606" for any potential typographical errors and,

if possible, providing additional context or an alternative designation for the entity of interest.

Without a valid scientific identifier, we cannot proceed with the request to create a technical

support center for researchers and drug development professionals.

To cite this document: BenchChem. [Z164597606 experimental variability and controls].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15139258#z164597606-experimental-variability-and-
controls]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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